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Compound Name:

(1,3-Dioxolan-2-

ylmethyl)triphenylphosphonium

bromide

Cat. No.: B150729 Get Quote

An In-depth Technical Guide to (1,3-Dioxolan-2-ylmethyl)triphenylphosphonium bromide

Introduction
(1,3-Dioxolan-2-ylmethyl)triphenylphosphonium bromide is a quaternary phosphonium salt

widely utilized as a key reagent in organic synthesis.[1][2] It is primarily recognized for its role in

the Wittig reaction, a powerful method for the formation of carbon-carbon double bonds from

aldehydes and ketones.[3][4][5] The molecule incorporates a triphenylphosphonium cation,

which imparts lipophilicity, and a dioxolane functional group that acts as a protected aldehyde.

[1][2] This unique structure makes it a valuable tool for the two-carbon homologation of

aldehydes, leading to the synthesis of α,β-unsaturated aldehydes.[4] This guide provides a

comprehensive overview of its molecular structure, properties, synthesis, and applications,

tailored for professionals in chemical research and drug development.

Molecular Structure and Chemical Formula
The chemical identity of (1,3-Dioxolan-2-ylmethyl)triphenylphosphonium bromide is

defined by its molecular structure, which consists of a positively charged phosphorus atom

bonded to three phenyl groups and a 1,3-dioxolan-2-ylmethyl group, with a bromide anion as

the counterion.

Chemical Formula: C₂₂H₂₂BrO₂P[1][3][6][7][8]
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IUPAC Name: (1,3-dioxolan-2-ylmethyl)(triphenyl)phosphanium bromide[2][7]

CAS Number: 52509-14-5[3][7][9]

SMILES: C1COC(O1)C--INVALID-LINK--(C3=CC=CC=C3)C4=CC=CC=C4.[Br-][1][2][10]

InChI Key: FRHRVQQUICVJDG-UHFFFAOYSA-M[1][2][10]

Molecular Structure:

Caption: 2D representation of (1,3-Dioxolan-2-ylmethyl)triphenylphosphonium bromide.

Physicochemical Properties
The compound is typically a white to light brown granular powder.[9][11] It is known to be

hygroscopic and should be stored accordingly.[11][12] Key quantitative properties are

summarized below.

Property Value Source(s)

Molecular Weight 429.29 g/mol [1][6][8][12]

Melting Point 193-196 °C [9][10][11]

Appearance
White to light brown granular

powder
[9][11]

Purity ≥97% or 98% [3][8]

Solubility Soluble in water (at 20°C) [9][12]

Storage Temperature
Below +30°C, in a dry,

ventilated place
[9][11][12]

Topological Polar Surface Area 18.5 Å² [7][8]

Hydrogen Bond Acceptors 2 [7][8]

Rotatable Bonds 5 [8]
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The primary application of (1,3-Dioxolan-2-ylmethyl)triphenylphosphonium bromide is as a

Wittig reagent for C-C bond formation.[9][10] It is particularly useful for the vinylogation of

aldehydes, transforming them into allylic dioxolanes which can be subsequently hydrolyzed to

yield α,β-unsaturated aldehydes.[13]

This reagent is employed in the synthesis of various complex molecules, including:

Ketolides with antibacterial activity.[9]

Ratiometric fluorescent probes for cysteine detection.[9][10][14]

KN-93, an inhibitor of calmodulin kinase II.[9][10][14]

Fluorinated spirobenzofuran piperidines as s1 receptor ligands.[9][10][14]

Antitumor agents and indole derivatives.[9][10][14]

The stereochemical outcome of the Wittig reaction using this reagent can be controlled by the

choice of base and solvent.[4] For instance, (E)-alkenes are favored when using bases like

potassium carbonate in DMF, while (Z)-alkenes are preferentially formed in solvents like DMSO

or THF.[4]

Experimental Protocols
Synthesis of (1,3-Dioxolan-2-
ylmethyl)triphenylphosphonium bromide
A general and widely cited procedure for the synthesis involves the reaction of 2-

(bromomethyl)-1,3-dioxolane with triphenylphosphine.[9][14]

Protocol:

Dissolve 2-(bromomethyl)-1,3-dioxolane (60.0 mmol) and triphenylphosphine (60.0 mmol) in

toluene (50 mL).[9][14]

Heat the mixture to reflux and maintain for 24 hours.[9][14]
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After the reaction is complete, cool the mixture to room temperature, allowing the solid

product to precipitate.[9][14]

Collect the solid product by filtration.[9][14]

Wash the collected solid with diethyl ether.[9][14]

Dry the final product under reduced pressure to yield (1,3-Dioxolan-2-
ylmethyl)triphenylphosphonium bromide.[9][14] A typical reported yield is around 54%.[9]

[14]

Starting Materials

2-(Bromomethyl)-1,3-dioxolane

Dissolve & MixTriphenylphosphine

Toluene (Solvent)

Reflux for 24h Cool to RT
(Precipitation) Filter Solid Wash with Et₂O Dry under Vacuum (1,3-Dioxolan-2-ylmethyl)

triphenylphosphonium bromide

Click to download full resolution via product page

Caption: Workflow for the synthesis of the target phosphonium salt.

Purification Protocol
The crude product can be purified by recrystallization to achieve higher purity.

Protocol:

Wash the crude crystals with diethyl ether (Et₂O).[14]

Dry the washed crystals in a vacuum.[14]
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Recrystallise the product from a mixture of dichloromethane (CH₂Cl₂) and dry diethyl ether to

yield purified prisms.[14]

General Protocol for Wittig Reaction
This compound is used to generate a phosphorus ylide, which then reacts with a carbonyl

compound. The following is a general workflow.

Protocol:

Ylide Formation: Suspend the (1,3-Dioxolan-2-ylmethyl)triphenylphosphonium bromide
in a suitable anhydrous solvent (e.g., THF).

Add a strong base (e.g., n-BuLi, t-BuOK) dropwise at a controlled temperature (often 0 °C or

lower) to deprotonate the phosphonium salt, forming the ylide.[15]

Reaction with Carbonyl: Slowly add a solution of the aldehyde or ketone in the same

anhydrous solvent to the ylide solution.

Allow the reaction to stir at room temperature for a specified time (e.g., 2-18 hours),

monitoring progress by Thin Layer Chromatography (TLC).[5][15]

Workup: Quench the reaction (e.g., with saturated NH₄Cl solution).[15] Extract the product

with an organic solvent.

Purification: Wash the organic layer, dry it over an anhydrous salt (e.g., Na₂SO₄), and

concentrate it under reduced pressure. The crude product, which contains

triphenylphosphine oxide as a major byproduct, is then purified, typically by column

chromatography.[5][16]

Reaction Mechanism and Workflows
The core utility of (1,3-Dioxolan-2-ylmethyl)triphenylphosphonium bromide lies in the Wittig

reaction. The mechanism involves the formation of a phosphorus ylide, its nucleophilic attack

on a carbonyl compound to form a betaine intermediate, which then collapses to form an

oxaphosphetane ring. This ring subsequently fragments to yield the desired alkene and

triphenylphosphine oxide.
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Caption: Simplified mechanism of the Wittig reaction.

The experimental procedure for carrying out the Wittig reaction follows a logical sequence from

reagent preparation to final product isolation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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